Cas no 64276-62-6 (Ethyl 4-phenyl-1H-pyrrole-3-carboxylate)

• Product Name: Ethyl 4-phenyl-1H-pyrrole-3-carboxylate
• CAS No: 64276-62-6
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• MDL: MFCD03931521
• CID: 90266
• PubChem ID: 4154165
• Update Time: 2025-04-18

Ethyl 4-phenyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-phenyl-1H-pyrrole-3-carboxylate
• Ethyl 4-phenylpyrrole-3-carboxylate
• 3-Carbethoxy-4-phenylpyrrole
• 3-carboethoxy-4-phenylpyrrole
• 4-phenyl-1H-pyrrole-3-carboxylic acid ethyl ester
• AS-62478
• MFCD03931521
• AB16864
• Ethyl4-phenylpyrrole-3-carboxylate
• 64276-62-6
• AKOS015910049
• DTXSID80400004
• SCHEMBL4042415
• VNZGRYAVCWGZCT-UHFFFAOYSA-N
• FT-0735125
• A834699
• Ethyl4-phenyl-1H-pyrrole-3-carboxylate
• CS-0298979
• Z793893726
• DB-073476
• G64825

• MDL： MFCD03931521
• Inchi： 1S/C13H13NO2/c1-2-16-13(15)12-9-14-8-11(12)10-6-4-3-5-7-10/h3-9,14H,2H2,1H3
• InChI Key： VNZGRYAVCWGZCT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CNC=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 215.09500
• Monoisotopic Mass: 215.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: Powder.
• Density: 1.1±0.1 g/cm3
• Melting Point: 126-128°C
• Boiling Point: 421.6±38.0 °C at 760 mmHg
• Flash Point: 208.8°C
• Refractive Index: 1.572
• PSA: 42.09000
• LogP: 2.85840
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Solubility: Not determined

Ethyl 4-phenyl-1H-pyrrole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases：R36/37/38